Methylmelamine

Specification

• CAS No.: 13452-77-2
• Molecular Formula: C4H8N6
• Molecular Weight: 140.15 g/mol
• IUPAC Name: 2-N-methyl-1,3,5-triazine-2,4,6-triamine
• Standard InChI: InChI=1S/C4H8N6/c1-7-4-9-2(5)8-3(6)10-4/h1H3,(H5,5,6,7,8,9,10)
• Standard InChI Key: CTRPRMNBTVRDFH-UHFFFAOYSA-N
• SMILES: CNC1=NC(=NC(=N1)N)N
• Canonical SMILES: CNC1=NC(=NC(=N1)N)N

Introduction

Chemical Structure and Properties

Molecular Structure

Methylmelamines maintain the basic 1,3,5-triazine ring structure of melamine, with varying degrees of methylation at the nitrogen positions. Depending on the number and position of methyl groups, different N-methylmelamine derivatives are formed, ranging from monomethylmelamine to fully methylated variants such as 2,4,6-tris(dimethylamino)-1,3,5-triazine.
The systematic synthesis and characterization of all possible permutations of N-methylmelamines has been documented in research literature, with each derivative showing unique structural characteristics that influence its chemical behavior and applications.

Chemical Properties

Like the parent compound melamine, methylmelamines exhibit stability at room temperature and possess weakly alkaline properties in aqueous solutions. The degree of methylation significantly influences their chemical reactivity, particularly in crosslinking reactions relevant to polymer formation.
Research has demonstrated that the number and arrangement of amino-, methylamino-, and dimethylamino groups have a significant effect on the chemical properties of these compounds. The presence of methyl groups reduces the number of active hydrogen atoms available for hydrogen bonding, which affects both physical properties and chemical reactivity.

Synthesis Methods and Characterization

Synthetic Approaches

The synthesis of N-methylmelamines typically involves controlled methylation of melamine under specific reaction conditions. Researchers have optimized these conditions to obtain high yields of each derivative with the highest possible purity. The reaction progress is carefully monitored using gas chromatography/mass spectrometry (GC/MS) techniques to ensure proper formation of the desired products.
One specific derivative, 2,4,6-tris(dimethylamino)-1,3,5-triazine, has been prepared to complete the series of methylmelamines and has been identified as a possible byproduct in various synthesis routes of other methylmelamine derivatives.

Analytical Characterization

Methylmelamines are thoroughly characterized using multiple analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy

• Infrared (IR) spectroscopy

• Mass spectrometry

• Elemental analysis

• Single-crystal X-ray diffraction
  These analytical methods provide detailed information about the molecular structure, purity, and properties of the synthesized methylmelamine derivatives.

Physical Properties

Structure-Property Relationships

Research has established clear relationships between the molecular structure of methylmelamines and their physical properties. Table 1 summarizes these relationships based on available research findings.
Table 1: Structure-Property Relationships in Methylmelamines

Property	Relationship to Structure	Trend
Solubility	Related to number of amino- and methylamino groups	Increases with increasing number of these groups
Melting Point	Related to hydrogen bonding capacity	Compounds with more amino groups form stronger hydrogen bonds, shifting melting points to higher temperature ranges
pKb Value	Related to basicity of the compound	Increases with increasing number of amino- and methylamino groups
Thermal Stability	Related to molecular structure	Varies based on degree of methylation

Applications in Materials Science

Polymer Chemistry Applications

The primary application of methylmelamines is in the production of modified melamine formaldehyde resins, which find extensive use in various industries. These applications are summarized in Table 2.
Table 2: Applications of Methylmelamine-Based Materials

Application Category	Specific Uses	Key Benefits
Decorative Laminates	High-pressure laminates (similar to Formica)	Durability, heat resistance, aesthetic appeal
Consumer Products	Dinnerware, cooking utensils, plastic products	Heat resistance, durability, food safety
Construction Materials	Laminate flooring, dry erase boards	Wear resistance, surface properties
Insulation Materials	Melamine foam for soundproofing	Acoustic properties, fire resistance
Specialty Polymers	Modified resins with reduced formaldehyde	Environmental safety, reduced toxicity

Advantages in Polymer Production

A significant advantage of polymers produced using methylmelamines is the reduction of formaldehyde emissions. Traditional melamine-formaldehyde resins can release formaldehyde over time, which is a known carcinogen. Methylmelamine-based polymers address this concern by requiring less formaldehyde in their production process.
The selection of appropriate polymerization processes (such as substance polymerization or polymerization in solution) and controlling the polymerization reaction depends on understanding the properties of the individual methylmelamine derivatives used as building blocks.

Current Research Developments

Advances in Synthesis Methods

Recent research has focused on optimizing the synthesis of methylmelamines to achieve higher purity and yield. These efforts are particularly important for producing specialized derivatives with precise properties for specific applications.

Structure-Property Investigations

Ongoing research continues to explore the relationships between the molecular structure of methylmelamines and their physical and chemical properties. Understanding these relationships is crucial for designing materials with tailored characteristics for specific applications.

Polymer Development

The development of novel polymer systems using methylmelamines as building blocks represents a significant area of current research. These efforts aim to create polymers with enhanced properties while reducing environmental and health concerns associated with traditional melamine-formaldehyde resins.